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Compound of Interest

Compound Name: 4-Piperidin-1-ylbenzonitrile

Cat. No.: B072181 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Piperidin-1-ylbenzonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is fundamental. This guide provides

a detailed overview of the melting and boiling points of 4-Piperidin-1-ylbenzonitrile (CAS No.

1204-85-9), complete with experimental protocols for their determination.

Physicochemical Data of 4-Piperidin-1-ylbenzonitrile
The accurate determination of melting and boiling points is crucial for the identification, purity

assessment, and handling of chemical substances. Below is a summary of the available data

for 4-Piperidin-1-ylbenzonitrile.

Property Value Source

Melting Point 51 - 53 °C [1]

Boiling Point 349.9 ± 25.0 °C (Predicted) [2]

Boiling Point No information available [1]

Note: The provided boiling point is a predicted value and should be confirmed by experimental

analysis. One source explicitly states that no information is available for the boiling point.
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Experimental Protocols
Accurate and reproducible data rely on standardized experimental procedures. The following

sections detail the methodologies for determining the melting and boiling points of a solid

organic compound like 4-Piperidin-1-ylbenzonitrile.

Melting Point Determination
The capillary method is a common and reliable technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of 4-Piperidin-1-ylbenzonitrile is completely dry

and finely powdered. A small amount of the sample is ground to a fine powder using a mortar

and pestle.[3]

Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into

the sealed end.[4] The sample should be packed to a height of 2-3 mm.[4]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[4][5]

Initial Rapid Determination (Optional but Recommended): A preliminary rapid heating can be

performed to get an approximate melting range.
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Accurate Determination: For an accurate measurement, the apparatus is heated at a slow,

controlled rate, typically 1-2 °C per minute, as the temperature approaches the expected

melting point.

Observation and Recording: The sample is observed through the magnifying eyepiece. The

temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range. The temperature at which the entire sample becomes a clear liquid is

recorded as the end of the melting range.

Boiling Point Determination
For determining the boiling point of a small quantity of liquid (or a melted solid), the Thiele tube

method is often employed.

Apparatus:

Thiele tube

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath liquid

Procedure:

Sample Preparation: A small amount (a few milliliters) of the liquid sample (melted 4-
Piperidin-1-ylbenzonitrile) is placed into a small test tube.[6]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.[6][7]

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb.[6][7] This assembly is then
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clamped and immersed in the Thiele tube containing mineral oil, making sure the heating oil

level is above the sample level.[6][7]

Heating: The side arm of the Thiele tube is gently heated.[6] The shape of the tube allows for

convection currents to maintain a uniform temperature in the oil bath.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Heating is continued until a continuous and rapid stream of

bubbles is observed.[6][7]

Recording the Boiling Point: The heat source is then removed, and the apparatus is allowed

to cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter

the capillary tube is recorded as the boiling point of the substance.[6] This is the point where

the vapor pressure of the substance equals the atmospheric pressure.

Workflow for Physicochemical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

melting and boiling points of a chemical compound.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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